![molecular formula C15H21ClN2O2 B247988 N-(3-chlorophenyl)-3-(2,6-dimethylmorpholin-4-yl)propanamide](/img/structure/B247988.png)
N-(3-chlorophenyl)-3-(2,6-dimethylmorpholin-4-yl)propanamide
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Overview
Description
N-(3-chlorophenyl)-3-(2,6-dimethylmorpholin-4-yl)propanamide (known as CDM) is a synthetic compound that has been used in scientific research for its potential therapeutic applications. It is a propanamide derivative that has been synthesized using various methods.
Scientific Research Applications
CDM has been used in various scientific research applications, including as a potential therapeutic agent for the treatment of cancer, inflammatory diseases, and neurological disorders. It has been shown to have anti-inflammatory and anti-cancer properties in vitro and in vivo. CDM has also been investigated as a potential neuroprotective agent, as it has been shown to protect neurons from oxidative stress and excitotoxicity.
Mechanism of Action
The mechanism of action of CDM is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, as well as the activation of NF-κB and MAPK signaling pathways. CDM has also been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
CDM has been shown to have various biochemical and physiological effects, including reducing inflammation, inhibiting tumor growth, and protecting neurons from oxidative stress. It has also been shown to increase the expression of antioxidant enzymes and reduce the levels of reactive oxygen species in cells.
Advantages and Limitations for Lab Experiments
One advantage of using CDM in lab experiments is its potential therapeutic applications in various diseases. It has also been shown to have low toxicity in vitro and in vivo. However, one limitation is that the mechanism of action is not fully understood, and more research is needed to elucidate its effects on different cell types and tissues.
Future Directions
There are several future directions for the research of CDM. One area of interest is its potential use as a therapeutic agent for the treatment of cancer, inflammatory diseases, and neurological disorders. Further research is needed to understand its mechanism of action and its effects on different cell types and tissues. Additionally, the development of new synthesis methods for CDM could lead to the creation of more potent and selective derivatives with improved therapeutic properties.
Synthesis Methods
CDM can be synthesized using different methods, including the reaction of 3-chloroaniline with 2,6-dimethylmorpholine to form the intermediate product, which is then reacted with propanoyl chloride to yield CDM. Other methods include the reaction of 3-chloroaniline with 2,6-dimethylmorpholine followed by acylation with 3-chloropropionyl chloride or by the reaction of 3-chloroaniline with 2,6-dimethylmorpholine followed by acylation with 3-chloropropionic acid.
Properties
Molecular Formula |
C15H21ClN2O2 |
---|---|
Molecular Weight |
296.79 g/mol |
IUPAC Name |
N-(3-chlorophenyl)-3-(2,6-dimethylmorpholin-4-yl)propanamide |
InChI |
InChI=1S/C15H21ClN2O2/c1-11-9-18(10-12(2)20-11)7-6-15(19)17-14-5-3-4-13(16)8-14/h3-5,8,11-12H,6-7,9-10H2,1-2H3,(H,17,19) |
InChI Key |
VZXVISRXDAIVJZ-UHFFFAOYSA-N |
SMILES |
CC1CN(CC(O1)C)CCC(=O)NC2=CC(=CC=C2)Cl |
Canonical SMILES |
CC1CN(CC(O1)C)CCC(=O)NC2=CC(=CC=C2)Cl |
Origin of Product |
United States |
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